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Compound of Interest

Compound Name: IRL-1620

Cat. No.: B1681967

Technical Support Center: IRL-1620

This technical support center provides guidance on the reconstitution, storage, and handling of
lyophilized IRL-1620, a potent and selective endothelin B (ETB) receptor agonist.

Frequently Asked Questions (FAQs)

Q1: What is IRL-16207
Al: IRL-1620, also known as Sovateltide, is a synthetic analog of endothelin-1 and a highly
selective agonist for the endothelin B (ETB) receptor.[1][2][3] It has demonstrated

neuroprotective effects, including promoting angiogenesis and neurogenesis in preclinical
studies of cerebral ischemia.[2][4]

Q2: What are the primary research applications of IRL-1620?

A2: IRL-1620 is primarily used in research to investigate the roles of the ETB receptor in
various physiological and pathological processes. Studies have explored its potential in models
of stroke, Alzheimer's disease, and other neurological disorders.[2][3][5]

Q3: What are the physical properties of IRL-16207?

A3: IRL-1620 is a lyophilized white to off-white solid.[6] Its molecular weight is approximately
1820.95 g/mol .[6]
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Q4: Is IRL-1620 suitable for in vivo studies?

A4: Yes, IRL-1620 has been used in various in vivo animal models, particularly in rats, to study
its effects on conditions like cerebral ischemia.[2][4] Clinical trials in human patients with acute
cerebral ischemic stroke have also been conducted.[5][7][8]

Reconstitution and Storage Protocols

Proper reconstitution and storage are critical for maintaining the stability and activity of IRL-
1620.

Reconstitution Protocol

It is recommended to freshly prepare solutions of IRL-1620 for immediate use, as the
compound can be unstable in solution.[6]

Recommended Solvents and Concentrations:

Solvent Maximum Concentration Special Instructions

For concentrations around 1

mg/mL, it may be necessary to
Water 0.70 mg/mL[1] add acetonitrile dropwise to

the solution in water and mix

until the peptide dissolves.

Use of an ultrasonic bath may

be necessary to achieve
DMSO 25 mg/mL (13.73 mM)[6] dissolution.[6] Note that DMSO

is hygroscopic and can impact

results.[6]

Experimental Workflow for Reconstitution:
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Reconstitution workflow for lyophilized IRL-1620.

Storage Conditions
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Form Temperature Duration Additional Notes
N Protect from light and

Lyophilized Powder -20°C 1 year[6] ]
moisture.[6]

-80°C 2 years[6]
Aliquot to avoid

In Solvent -20°C 6 months[4] repeated freeze-thaw
cycles.

-80°C 6 months[4]
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Issue

Possible Cause

Recommended Solution

Incomplete Dissolution in
Water

Concentration may be too high

for aqueous solubility alone.

Add acetonitrile dropwise to
the aqueous solution while
mixing until the peptide fully
dissolves.

Precipitation of Reconstituted

Solution Upon Storage

The compound has limited

stability in solution.

It is highly recommended to
prepare solutions fresh for
each experiment.[6] If short-
term storage is necessary,
ensure it is aliquoted and
stored at -80°C.

Loss of Biological Activity

Improper storage of lyophilized
powder (e.g., exposure to
moisture or light). Repeated
freeze-thaw cycles of the
reconstituted solution.
Instability of the peptide in

solution over time.

Store the lyophilized powder
as recommended, protected
from light and moisture.[6]
Aliquot the reconstituted
solution into single-use
volumes to avoid freeze-thaw
cycles. Always use freshly
prepared solutions whenever
possible.[6]

Variability in Experimental

Results

Inconsistent concentration of
the reconstituted solution.

Degradation of the peptide.

Ensure the lyophilized powder
is fully dissolved before use.
Prepare fresh solutions for
each set of experiments to
minimize variability due to

degradation.

Signaling Pathway

IRL-1620 is a selective agonist of the Endothelin B (ETB) receptor, a G-protein coupled

receptor. Activation of the ETB receptor can trigger multiple downstream signaling cascades,

including those involved in vasodilation, cell proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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